Cas no 80304-42-3 (1,5-Dimethyl-1H-imidazole-4-carboxylic acid)
1,5-Dimethyl-1H-imidazole-4-carboxylic acid is a heterocyclic carboxylic acid derivative with a molecular formula of C6H8N2O2. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its imidazole core provides a rigid, nitrogen-rich scaffold, facilitating interactions in coordination chemistry and catalysis. The carboxylic acid functionality allows for further derivatization, enabling the formation of esters, amides, and other derivatives. The dimethyl substitution enhances steric and electronic properties, improving stability and reactivity in targeted applications. This compound is valued for its consistent purity, well-characterized structure, and utility in medicinal chemistry research, including the development of enzyme inhibitors and bioactive molecules.
80304-42-3 structure
Product Name:1,5-Dimethyl-1H-imidazole-4-carboxylic acid
CAS No:80304-42-3
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD18910969
CID:1006184
Update Time:2025-10-14
1,5-Dimethyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Dimethyl-1H-imidazole-4-carboxylic acid
- 1,5-dimethylimidazole-4-carboxylic acid
- 1H-Imidazole-4-carboxylic acid, 1,5-dimethyl-
- MJWMSFLDPWTOSC-UHFFFAOYSA-N
- FCH966539
- 2517AC
- AX8211340
- ST24036876
- 1,5-Dimethyl-1H-imidazole-4-carboxylic acid (ACI)
-
- MDL： MFCD18910969
- Inchi： 1S/C6H8N2O2/c1-4-5(6(9)10)7-3-8(4)2/h3H,1-2H3,(H,9,10)
- InChI Key： MJWMSFLDPWTOSC-UHFFFAOYSA-N
- SMILES： O=C(C1=C(C)N(C)C=N1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 149
- Topological Polar Surface Area: 55.1
1,5-Dimethyl-1H-imidazole-4-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,2-8°C
1,5-Dimethyl-1H-imidazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A069002938-1g |
1,5-Dimethyl-1H-imidazole-4-carboxylic acid |
80304-42-3 | 97% | 1g |
$335.00 | 2023-09-01 | |
| Alichem | A069002938-5g |
1,5-Dimethyl-1H-imidazole-4-carboxylic acid |
80304-42-3 | 97% | 5g |
$1071.00 | 2023-09-01 | |
| Alichem | A069002938-10g |
1,5-Dimethyl-1H-imidazole-4-carboxylic acid |
80304-42-3 | 97% | 10g |
$1785.00 | 2023-09-01 | |
| Ambeed | A310605-100mg |
1,5-Dimethyl-1H-imidazole-4-carboxylic acid |
80304-42-3 | 97% | 100mg |
$101.0 | 2025-04-16 | |
| Ambeed | A310605-250mg |
1,5-Dimethyl-1H-imidazole-4-carboxylic acid |
80304-42-3 | 97% | 250mg |
$172.0 | 2025-04-16 | |
| Ambeed | A310605-1g |
1,5-Dimethyl-1H-imidazole-4-carboxylic acid |
80304-42-3 | 97% | 1g |
$461.0 | 2025-04-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CX781-50mg |
1,5-Dimethyl-1H-imidazole-4-carboxylic acid |
80304-42-3 | 97% | 50mg |
369.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CX781-200mg |
1,5-Dimethyl-1H-imidazole-4-carboxylic acid |
80304-42-3 | 97% | 200mg |
919.0CNY | 2021-08-04 | |
| Chemenu | CM126063-100mg |
1,5-dimethyl-1H-imidazole-4-carboxylic acid |
80304-42-3 | 95+% | 100mg |
$133 | 2021-08-05 | |
| Chemenu | CM126063-250mg |
1,5-dimethyl-1H-imidazole-4-carboxylic acid |
80304-42-3 | 95+% | 250mg |
$247 | 2021-08-05 |
1,5-Dimethyl-1H-imidazole-4-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:80304-42-3)1,5-Dimethyl-1H-imidazole-4-carboxylic acid
Order Number:A864708
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:47
Price ($):1320.0/377.0
Email:sales@amadischem.com
1,5-Dimethyl-1H-imidazole-4-carboxylic acid Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:80304-42-3)1,5-Dimethyl-1H-imidazole-4-carboxylic acid
Purity:99%/99%
Quantity:5g/1g
Price ($):1320.0/377.0